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Compound of Interest

Compound Name: Titanium(ll) chloride

Cat. No.: B8582975

An In-depth Technical Guide to Titanium(ll) Chloride

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and handling of Titanium(ll) chloride (TiCl2). It is intended for researchers, scientists, and
professionals in drug development and other scientific fields who require detailed information
on this highly reactive inorganic compound.

Core Chemical Properties

Titanium(ll) chloride is a black, crystalline solid that is highly reactive and sensitive to air and
moisture.[1][2] Its strong reducing properties make it a valuable reagent in various chemical
syntheses, but also necessitate careful handling in an inert atmosphere.[3][4]

Quantitative Data Summary

The fundamental chemical and physical properties of Titanium(ll) chloride are summarized in
the table below for easy reference.
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Property Value

CAS Number 10049-06-6

Molecular Formula TiCl2

Molecular Weight 118.77 g/mol

Appearance Black hexagonal crystals or powder

Density 3.13 g/cm?3

Melting Point 1,035 °C (1,895 °F; 1,308 K)

Boiling Point 1,500 °C (2,730 °F; 1,770 K) (estimate)
Decomposed by water; soluble in alcohol;

Solubility insoluble in chloroform, ether, and carbon

disulfide.[2][5]

Layered cadmium iodide (Cdl2) structure with
Crystal Structure o .
octahedral coordination of Ti(ll) centers.[1][3]

Magnetic Susceptibility +570.0-10~° cm3/mol

Synthesis and Experimental Protocols

The most common and straightforward method for the laboratory-scale synthesis of
Titanium(ll) chloride is the thermal disproportionation of Titanium(lll) chloride (TiClsz).[1][3]

Experimental Protocol: Thermal Disproportionation of
Titanium(lll) Chloride

Objective: To synthesize Titanium(ll) chloride (TiCl2) via the thermal decomposition of
Titanium(lll) chloride (TiCls).

Materials:
 Titanium(lll) chloride (TiCls), anhydrous

e High-vacuum line apparatus
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e Tube furnace

e Quartz tube

 Inert gas (Argon or Nitrogen)
Methodology:

e Aclean, dry quartz tube is loaded with anhydrous Titanium(lll) chloride under an inert
atmosphere (e.g., in a glovebox) to prevent premature reaction with air or moisture.

e The quartz tube is connected to a high-vacuum line, and the system is evacuated to remove
any residual air.

e The tube is then backfilled with a dry, inert gas, such as argon. A slow, continuous flow of the
inert gas is maintained throughout the reaction.

e The section of the quartz tube containing the TiCls is placed within a tube furnace.

e The furnace is heated to approximately 500 °C.[1][3] At this temperature, TiCls undergoes
disproportionation.

e The reaction produces solid, non-volatile Titanium(ll) chloride (TiClz2) and volatile
Titanium(lV) chloride (TiCls) gas: 2 TiClz(s) — TiClz(s) + TiCla(g)[3]

e The volatile TiCla is carried away by the inert gas stream and can be collected in a cold trap
downstream.

e The furnace is held at 500 °C until the reaction is complete, which is indicated by the
cessation of TiCla evolution.

e The furnace is then allowed to cool to room temperature under the inert gas flow.

e The resulting black powder of Titanium(ll) chloride is collected and stored under a strictly
inert atmosphere.

Reactivity and Handling
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Titanium(ll) chloride is a potent reducing agent and is pyrophoric, meaning it can ignite
spontaneously in air.[2][5] It reacts violently and irreversibly with water to produce hydrogen
gas and titanium oxides.[2][3] Due to its high reactivity, all handling and storage of TiClz must
be conducted under a dry, inert atmosphere, such as argon or nitrogen, typically within a
glovebox.

Applications

The unique properties of Titanium(ll) chloride make it useful in several areas of research and
industry:

o Catalysis: It serves as a catalyst in organic reactions, particularly in polymerization
processes.[3]

e Reducing Agent: It is utilized in metallurgical processes for the reduction of metal oxides and
in organic synthesis.[2][3]

o Materials Science: It acts as a precursor for the synthesis of other titanium compounds and
advanced materials.[3][4]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Titanium(ll) chloride via the
thermal disproportionation of Titanium(lll) chloride.

Synthesis of Titanium(ll) Chloride

Solid TiClz Product

Start: Anhydrous TiCls isproportionation Reaction:

Click to download full resolution via product page
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Caption: Workflow for TiCl> synthesis via thermal disproportionation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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